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CAS No.: 64118-18-9

Cat. No.: B1147734

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 1-Hexanol-d5
1-Hexanol-d5 is the deuterium-labeled form of 1-Hexanol, a six-carbon primary alcohol.[1] In

advanced research, particularly in drug development and metabolic studies, deuterated

compounds like 1-Hexanol-d5 serve as invaluable tools. They are primarily used as internal

standards for quantitative analysis by Nuclear Magnetic Resonance (NMR) or Mass

Spectrometry (GC-MS, LC-MS) and as tracers to elucidate metabolic pathways.[1] The

substitution of five hydrogen atoms with deuterium minimally alters the macroscopic physical

and chemical properties; therefore, the toxicological and hazard profiles are considered

analogous to its non-labeled counterpart, 1-Hexanol.[2] However, the primary value of this

compound lies in its isotopic purity. Consequently, handling protocols must be rigorous not only

to mitigate conventional chemical hazards but also to prevent isotopic dilution from atmospheric

moisture or other proton sources.
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Section 1: Core Hazard Identification and
Classification
1-Hexanol-d5, like its non-deuterated analogue, is classified as a hazardous substance under

the Globally Harmonized System (GHS). It is a flammable liquid and vapor that is harmful if

swallowed or in contact with skin and causes serious eye irritation.[3][4][5]

GHS Hazard Profile
The following table summarizes the GHS classification for 1-Hexanol, which should be applied

to 1-Hexanol-d5.

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[3]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[6]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3]

Serious Eye Damage/Irritation Category 2A/2
H319: Causes serious eye

irritation[3][4]

Skin Corrosion/Irritation Category 3
H316: Causes mild skin

irritation[6]

Hazard Communication Workflow
The causality of hazard communication flows from the intrinsic properties of the chemical to the

visual and textual warnings designed to ensure user safety.
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Chemical Properties

GHS Classification & Labeling
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Caption: GHS Hazard Communication Flow for 1-Hexanol-d5.

Section 2: Physical and Chemical Properties
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The physical properties of 1-Hexanol-d5 are nearly identical to those of 1-Hexanol. These

properties are critical for designing experiments, understanding its behavior in various solvents,

and planning for safe storage and handling.

Property Value Source

Chemical Formula C₆H₉D₅O

Molecular Weight ~107.21 g/mol

Appearance
Colorless liquid with a

characteristic sweet odor
[7][8]

Boiling Point 157°C (314.8°F) [7]

Melting Point -44.6°C (-48.3°F) [7][8]

Flash Point 60 - 63°C (140 - 149°F) [3][6]

Density 0.814 - 0.82 g/cm³ at 20°C [3]

Solubility in Water
Slightly soluble (0.59 g/100ml

at 20°C)
[2][7]

Vapor Density 3.52 (Air = 1) [7]

Autoignition Temperature ~290 - 304°C (554 - 580°F) [3][6]

Section 3: Toxicological Profile
The toxicological data for 1-Hexanol serves as the basis for the hazard assessment of 1-
Hexanol-d5. The primary routes of exposure are ingestion, skin contact, and eye contact.

Acute Oral Toxicity: Harmful if swallowed. Ingestion can cause a burning sensation.[7]

Acute Dermal Toxicity: Harmful in contact with skin.[3]

Eye Irritation: Causes serious eye irritation, characterized by redness and pain.[7]

Skin Irritation: May cause mild skin irritation or dryness upon prolonged contact.[6][7]

Inhalation: Inhalation of vapors may cause coughing and a sore throat.[7]
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Route Species Test Result Source

Oral Rat LD50 720 mg/kg [3]

Dermal Rabbit LD50
>1000-2000

mg/kg
[9]

Section 4: Protocol for Safe Handling, Storage, and
Use
This section provides a detailed protocol designed for a research environment, emphasizing

the dual objectives of chemical safety and isotopic purity.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 1-Hexanol-d5 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[4][10]

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin Protection: Wear a lab coat. Ensure exposed skin is minimized.[9]

Static Discharge: The substance is a flammable liquid.[4] Ground and bond containers and

receiving equipment, and use non-sparking tools to prevent ignition from static discharge.[5]

[9]

Storage Protocol
Temperature: Store in a cool, dry, well-ventilated place, away from heat, sparks, and open

flames.[5] A recommended storage temperature is 4°C.[4]

Container: Keep the container tightly closed to prevent both evaporation and moisture

absorption.[4][5]
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Incompatibilities: Store separately from strong oxidizing agents.[7][10]

Inert Atmosphere: For long-term storage and to preserve isotopic purity, storing under an

inert atmosphere (e.g., argon or dry nitrogen) is best practice.[11]

Experimental Workflow: Sample Preparation (NMR/MS)
The primary challenge when working with deuterated solvents is preventing contamination from

atmospheric water (H₂O).[12] This protocol ensures sample integrity.

Glassware Preparation:

Rationale: Standard glassware surfaces are covered with a film of adsorbed water that will

readily exchange protons for deuterium, degrading the isotopic purity of the sample.

Procedure: Dry all glassware (NMR tubes, vials, pipettes) in an oven at 150°C for at least

4 hours (overnight is preferable).[12] Allow to cool in a desiccator immediately before use.

Inert Atmosphere Transfer:

Rationale: The laboratory atmosphere is a significant source of moisture.

Procedure: Perform all transfers of 1-Hexanol-d5 within a glove box or glove bag under a

dry, inert atmosphere (argon or nitrogen). If a glove box is unavailable, use a Schlenk line

or similar apparatus to maintain an inert atmosphere over the solvent.

Sample Handling:

Rationale: Minimizing headspace and exposure time reduces the opportunity for

contamination.

Procedure: Use single-use ampoules when possible to guarantee purity for critical

applications.[11] If using a septum-sealed bottle, employ proper syringe techniques, pre-

flushing the syringe with inert gas.[13]

Sealing and Storage:

Rationale: Proper sealing is critical to protect the sample until analysis.
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Procedure: Securely cap the NMR tube or vial immediately after preparation. For short-

term storage before analysis, store upright in a refrigerator.[13]

Section 5: Emergency and First Aid Procedures
Rapid and correct response during an emergency is critical.

First Aid Measures
Eye Contact: Immediately rinse cautiously with water for several minutes.[6] Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[4][6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[6]

Ingestion: Rinse mouth. Do NOT induce vomiting.[7] Call a POISON CENTER or physician if

you feel unwell.[6]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[6]

Fire-Fighting Measures
1-Hexanol-d5 is a combustible liquid.[7] Explosive vapor/air mixtures may form above its flash

point of 63°C.[7][10]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[3][7] Water spray can be used to cool containers but may be ineffective at

extinguishing the fire itself.[8][10]

Unsuitable Extinguishing Media: Do not use a full water jet, as it may spread the fire.[3]

Hazards from Combustion: When heated to decomposition, it may emit toxic fumes.[6]

Combustion produces carbon monoxide and carbon dioxide.[9]

Accidental Release and Spill Response Protocol
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A systematic approach is required to safely manage a spill.

Spill Detected

1. ASSESS & SECURE
Isolate spill area.

Eliminate all ignition sources
(flames, sparks, hot surfaces).

2. VENTILATE
Ensure adequate ventilation.

Stay upwind of the spill.

3. CONTAIN
Wear appropriate PPE

(gloves, goggles, lab coat).
Contain spill with sand or
inert absorbent material.

4. COLLECT & CLEAN
Collect absorbent material
with non-sparking tools.

Place in a sealed container
for disposal.

5. DECONTAMINATE
Clean the spill area thoroughly.

6. DISPOSE
Dispose of waste according to

local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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